4-chloro-1-[(4-ethylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole

• IUPAC Name: 4-chloro-1-(4-ethylphenyl)sulfonyl-3,5-dimethylpyrazole
• InChI: InChI=1S/C13H15ClN2O2S/c1-4-11-5-7-12(8-6-11)19(17,18)16-10(3)13(14)9(2)15-16/h5-8H,4H2,1-3H3
• InChI Key: SFBQAHAXFFLHNW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2C(=C(C(=N2)C)Cl)C
• Molecular Formula: C13H15ClN2O2S
• Molecular Weight: 298.79 g/mol

Description

“4-chloro-1-[(4-ethylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole” is a complex organic compound. It contains a pyrazole ring, which is a heterocyclic aromatic organic compound, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of such compounds often involves electrophilic aromatic substitution. A common method for the synthesis of sulfonyl derivatives involves the use of chlorosulfonic acid. This procedure has an advantage over direct sulfonation as sulfonyl chlorides are usually soluble in organic solvents and can be easily separated from the reaction mixture.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It includes a pyrazole ring, a sulfonyl group, and a chloro group. The exact structure would require more specific information or advanced analytical techniques to determine.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are likely to be complex and varied. Electrophilic aromatic substitution is a common reaction type for such compounds. The sulfonyl chloride intermediate can be converted to the acid by hydrolysis if desired.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its exact molecular structure. More specific information or advanced analytical techniques would be required to determine these properties.

Safety and Hazards

The safety and hazards associated with “4-chloro-1-[(4-ethylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole” are not clear from the available information. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on “4-chloro-1-[(4-ethylphenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole” could include further investigation into its synthesis, reactions, and potential applications. For example, the sulfonyl fluoride motif can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids.